Cas no 82226-49-1 (5-Ethoxypyridazin-3(2H)-one)

• Product Name: 5-Ethoxypyridazin-3(2H)-one
• CAS No: 82226-49-1
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 1033444
• PubChem ID: 13103638
• Update Time: 2025-04-20

5-Ethoxypyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxypyridazin-3(2H)-one
• 5-Ethoxy-3(2H)-pyridazinone
• 4-ethoxy-1H-pyridazin-6-one
• 82226-49-1
• SCHEMBL15885055
• 5-ethoxy-2,3-dihydropyridazin-3-one
• J-517468
• DB-317635

• Inchi： 1S/C6H8N2O2/c1-2-10-5-3-6(9)8-7-4-5/h3-4H,2H2,1H3,(H,8,9)
• InChI Key： HOAPINQPVQQXKX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=NNC(C=1)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 50.7Ų